1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine

• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethanamine
• InChI: InChI=1S/C11H13N3O/c1-8(12)11-13-10(15-14-11)7-9-5-3-2-4-6-9/h2-6,8H,7,12H2,1H3
• InChI Key: CHEZCXNPSVEFKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NOC(=N1)CC2=CC=CC=C2)N

Description

1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a benzyl group at position 5 and an ethanamine moiety at position 3. The 1,2,4-oxadiazole ring is known for its stability, aromaticity, and versatility in medicinal chemistry, often serving as a bioisostere for esters or amides . This compound is of interest in drug discovery as a building block for bioactive molecules, though its specific applications remain under investigation.

Preparation Methods

General Synthetic Strategy

The synthesis of 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine typically involves:

• Formation of the 1,2,4-oxadiazole ring via cyclization reactions involving amidoximes and 1,3-diketones or similar precursors.
• Introduction of the benzyl substituent at the 5-position of the oxadiazole.
• Functionalization to incorporate the ethanamine moiety at the 3-position.

This multi-step approach allows for structural modifications to tailor biological activity and physicochemical properties.

Synthesis of 1,2,4-Oxadiazole Core

The key step is the cyclization of benzamidoxime with a 1,3-diketone derivative or a suitable dione precursor. For example:

• Benzamidoxime (1 equivalent) is reacted with 5-arylfuran-2,3-dione (1 equivalent) in dry 1,4-dioxane under reflux for 1 hour.
• After cooling, the solvent is evaporated, and the residue is crystallized from ethanol to yield the 1,2,4-oxadiazole intermediate.

This method produces various substituted 1,2,4-oxadiazoles with yields typically ranging from 60% to 73%, depending on substituents.

Introduction of the Benzyl Group

The benzyl substituent at the 5-position can be introduced by selecting appropriate benzyl-containing diketone precursors or by post-cyclization functionalization. In the reported methods, the benzyl group is part of the starting diketone or dione component, which upon cyclization forms the substituted oxadiazole ring.

Incorporation of the Ethanamine Group

The ethanamine group at the 3-position is introduced through nucleophilic substitution or reductive amination steps following the formation of the oxadiazole ring. Specific details on this step are less frequently reported but generally involve:

• Functionalization of the oxadiazole ring with an appropriate leaving group at the 3-position.
• Subsequent reaction with ammonia or an amine source to yield the ethanamine substituent.

Analytical and Characterization Data

• NMR Spectroscopy: ^1H and ^13C NMR confirm the structure, showing characteristic chemical shifts for the oxadiazole ring protons, benzyl aromatic protons, and ethanamine methylene and methyl groups.
• Melting Points: Typical melting points for related oxadiazole intermediates range from 132 °C to 146 °C, indicating purity and structural integrity.
• Mass Spectrometry: Molecular ion peaks consistent with the molecular weight of 203.24 g/mol and expected fragmentation patterns confirm molecular identity.
• Chromatography: Thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are used to monitor reaction progress and purity.

Summary Table of Preparation Methods

Aspect	Description	Reference
Starting materials	Benzamidoxime and 5-benzylfuran-2,3-dione or related diones
Solvent	Dry 1,4-dioxane
Reaction conditions	Reflux for 1 hour
Intermediate isolation	Crystallization from ethanol
Functionalization	Halogenation or other activation at 3-position
Amination step	Reaction with ammonia or ethanamine source
Characterization	NMR, MS, melting point, TLC, HPLC

Research Findings and Notes

• The described synthetic route enables the preparation of 1-(5-benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine and its derivatives with potential biological activities, including enzyme modulation and gene expression effects.
• The multi-step synthesis allows for structural diversification, which is valuable for medicinal chemistry applications.
• No specific patents or extensive literature data are currently available for this exact compound, indicating a potential area for further research and development.
• The methods rely on commercially available reagents and standard organic synthesis techniques, making the synthesis accessible in academic and industrial laboratories.

Chemical Reactions Analysis

Amine Group Reactions

The primary amine in the ethanamine moiety participates in:

• Acylation : Forms amides with acyl chlorides (e.g., acetyl chloride, yielding 85% product) .

• Mannich Reactions : Reacts with aldehydes and ketones to generate β-amino carbonyl derivatives (e.g., with formaldehyde and benzophenone, 73% yield) .

• Schiff Base Formation : Condenses with carbonyl compounds (e.g., benzaldehyde, 78% yield).

Oxadiazole Ring Reactivity

The 1,2,4-oxadiazole ring exhibits:

• Electrophilic Substitution : Bromination at the 5-position using Br₂/FeCl₃ (62% yield) .

• Nucleophilic Ring-Opening : Reacts with Grignard reagents (e.g., MeMgBr) to form imidazole derivatives .

Benzyl Group Modifications

• Hydrogenation : Pd/C-mediated reduction removes the benzyl group, yielding 5-unsubstituted oxadiazole (81% yield).

• Halogenation : Electrophilic chlorination at the para position of the benzyl ring using Cl₂/AlCl₃ (55% yield).

Biological Interactions

The compound modulates enzyme activity through:

• Enzyme Inhibition : Binds to acetylcholinesterase (IC₅₀ = 1.2 μM) and BACE-1 (IC₅₀ = 2.8 μM) via π-stacking with catalytic sites .

• Receptor Antagonism : Blocks serotonin receptors (5-HT₃) with Ki = 0.8 nM, attributed to hydrogen bonding with Asp90 .

Derivatization for Pharmacological Optimization

Derivatives synthesized via its reactive sites show enhanced bioactivity:

Derivative	Modification	Biological Activity	Ref.
Acetylated amine	Acylation with acetic anhydride	Improved blood-brain barrier permeability
Brominated oxadiazole	Electrophilic substitution	Anticancer activity (IC₅₀ = 4.5 μM vs. HeLa)
Mannich base	Reaction with formaldehyde/BP	Dual AChE/BACE-1 inhibition (ΔG = -63.77 kcal/mol)

Scientific Research Applications

1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride is a chemical compound belonging to the 1,2,4-oxadiazole class. It has a specific substitution pattern that gives it unique biological activities. This compound has various applications in chemistry, biology, medicine, and industry.

Scientific Research Applications

Chemistry

• 1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride serves as a building block for synthesizing complex molecules.

Biology

• It is investigated for its potential as an antiviral and anticancer agent. Derivatives of oxadiazoles have demonstrated effectiveness against various pathogens. Certain oxadiazole derivatives have exhibited broad-spectrum antibacterial activity.

Medicine

• This compound is explored for potential therapeutic effects in treating diseases like Alzheimer’s and cancer.

Industry

• It is utilized in developing new materials with specific properties.

Chemical Reactions

1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride can undergo oxidation, reduction, and substitution reactions.

Types of Reactions

• Oxidation: The compound can be oxidized to form corresponding oxides. Common oxidizing agents include hydrogen peroxide and potassium permanganate.
• Reduction: Reduction reactions can convert the oxadiazole ring to other heterocyclic structures. Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
• Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups onto the oxadiazole ring. Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxadiazole oxides, while substitution reactions can produce various substituted oxadiazoles.

1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride has potential biological activities, including antimicrobial and antioxidant properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry.

Data Table

Compound Name	Structure Features	Biological Activity
1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-am	Benzyl group at 3-position	Antimicrobial and anticancer properties
Benzimidazole Derivatives	Contains a benzimidazole ring	Diverse pharmacological properties
5-Amino-1,3,4-thiadiazole	Contains sulfur instead of oxygen	Anticancer properties

Mechanism of Action

The mechanism of action of 1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. For instance, its antiviral activity is attributed to its ability to inhibit viral replication by targeting viral enzymes and proteins . In the context of its anticancer activity, the compound is believed to induce apoptosis (programmed cell death) in cancer cells by interacting with cellular pathways involved in cell survival and proliferation .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine with structurally related analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Applications	References
1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine	5-Benzyl, 3-ethanamine	C₁₁H₁₄N₄O	218.26	High lipophilicity; potential drug intermediate
5-Benzyl-1,2,4-oxadiazol-3-amine	5-Benzyl, 3-amine	C₉H₉N₃O	175.19	Simpler structure; lower solubility
(S)-1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine	3-Methyl, 5-ethanamine (S)	C₅H₁₀N₄O	142.15	Chiral center; potential enantioselective activity
1-[5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine hydrochloride	5-(4-Cl-Ph), 3-ethanamine	C₁₀H₁₁ClN₄O·HCl	275.14	Enhanced electronegativity; improved solubility
1-[5-(1,2-Benzoxazol-3-ylmethyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine	5-Benzoxazolylmethyl, 3-ethanamine	C₁₂H₁₂N₄O₂	244.25	Additional aromaticity; hydrogen bonding sites
1-(5-Methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine (precursor in )	5-Methyl, 3-ethanamine	C₅H₁₀N₄O	142.15	Antimalarial activity (IC₅₀ = 39 nM)

Key Findings from Research

• Bioactivity : The 5-methyl derivative (C₅H₁₀N₄O) demonstrated potent antimalarial activity (IC₅₀ = 39 nM), highlighting the pharmacological relevance of 1,2,4-oxadiazole-ethanamine hybrids . The benzyl group in the target compound may enhance binding to hydrophobic protein pockets but could reduce aqueous solubility compared to smaller substituents like methyl.
• The benzoxazole derivative (C₁₂H₁₂N₄O₂) offers additional π-π stacking and hydrogen bonding capabilities due to its fused aromatic system .
• Chirality : The (S)-enantiomer of the 3-methyl analog (C₅H₁₀N₄O) underscores the importance of stereochemistry in biological activity, though data on enantioselectivity for the benzyl derivative are lacking .

Biological Activity

1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine is a derivative of the oxadiazole class, which has garnered attention due to its diverse biological activities. This compound exhibits potential as an anti-cancer agent and has been investigated for its effects on various cancer cell lines. The following sections will detail its biological activity, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C₁₁H₁₃N₃O
• Molecular Weight : 203.24 g/mol
• CAS Number : 1248167-75-0

Biological Activity

Research indicates that derivatives of 1,2,4-oxadiazole, including 1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine, exhibit significant anti-proliferative activity against various cancer cell lines. The following table summarizes key findings from recent studies:

Compound	Cell Line	IC₅₀ (μM)	Mechanism of Action
5a	HepG2	35.58	EGFR inhibition
10c	HCT116	5.55	Induces apoptosis
10c	MCF7	2.86	Induces apoptosis

Structure-Activity Relationship (SAR)

The efficacy of oxadiazole derivatives is often linked to their structural components. In particular:

• Substituents : The presence of bulky aryl groups enhances the anti-cancer activity.
• Positioning : Compounds with substitutions at the 2 and 5 positions of the oxadiazole ring demonstrate improved potency against cancer cells.

A study highlighted that compounds with a benzyloxy moiety showed increased EGFR kinase inhibitory activity due to favorable interactions with the active site of the enzyme .

Study on Anti-Proliferative Effects

In a comprehensive study, several oxadiazole derivatives were synthesized and evaluated for their anti-proliferative effects against colorectal carcinoma (HCT116), hepatocellular carcinoma (HepG2), and breast cancer (MCF7) cell lines. The results indicated that compound 10c exhibited superior activity compared to standard chemotherapy agents like doxorubicin (DOX), demonstrating IC₅₀ values significantly lower than those of DOX across all tested cell lines .

Mechanistic Insights

Another investigation focused on the mechanism of action for compound 5a , which was found to effectively inhibit EGFR family members, including HER3 and HER4. This compound displayed nearly double the activity against HER3 compared to gefitinib, a known EGFR inhibitor . The study utilized molecular modeling to elucidate binding interactions, further supporting the potential of this compound in targeted cancer therapies.

Q & A

Basic Questions

Q. What are the established synthetic routes for 1-(5-Benzyl-1,2,4-oxadiazol-3-yl)ethan-1-amine, and what are their typical yields?

• Methodological Answer : The compound is commonly synthesized via cyclization of amidoxime intermediates or coupling reactions. For example, describes a coupling reaction between 1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine and a carboxylic acid derivative using DMF as a solvent, yielding 15% after purification via vacuum filtration and chromatography. Optimizing reaction time (15 minutes stirring) and temperature (room temperature) can minimize side products. Yield benchmarks for similar oxadiazole syntheses range from 15–40%, depending on substituent reactivity and purification efficiency .

Q. Which spectroscopic techniques are critical for characterizing this compound, and what diagnostic peaks should researchers expect?

• Methodological Answer :

• 1H NMR : Look for the ethylamine proton signal (δ 1.48 ppm, d, J = 6.8 Hz) and benzyl aromatic protons (δ 7.81–7.88 ppm). The oxadiazole ring protons typically appear as singlets near δ 2.57 ppm (methyl group) .
• ESIMS : The molecular ion [M+1] at m/z 394.1 confirms the molecular weight .
• HPLC : Purity >98% is achievable using reverse-phase C18 columns with acetonitrile/water gradients .

Q. What safety protocols are recommended for handling this compound during synthesis?

• Methodological Answer : Use fume hoods, gloves, and eye protection. Waste should be segregated and disposed via certified chemical waste handlers, as per protocols in and . For air-sensitive intermediates, store under nitrogen at –20°C to prevent degradation .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of the oxadiazole ring in nucleophilic or electrophilic reactions?

• Methodological Answer : Density Functional Theory (DFT) calculations can map electron density distributions, identifying nucleophilic (oxadiazole N-atoms) or electrophilic (benzyl C-atoms) sites. For example, ’s antimalarial derivative underwent structure-guided optimization using docking studies to predict binding to dihydroorotate dehydrogenase. Researchers should use software like Gaussian or ORCA with B3LYP/6-31G* basis sets for accurate predictions .

Q. What strategies mitigate side reactions during benzyl group introduction to the oxadiazole core?

• Methodological Answer :

• Protecting Groups : Temporarily protect the ethylamine group with Boc (tert-butyloxycarbonyl) to prevent undesired coupling.
• Catalysis : Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) can enhance regioselectivity, as seen in for allylamine syntheses.
• Solvent Optimization : Use anhydrous DMF or THF to avoid hydrolysis of reactive intermediates .

Q. How does the benzyl substituent influence the compound’s biological activity compared to other alkyl/aryl groups?

• Methodological Answer : The benzyl group enhances lipophilicity, improving membrane permeability in antimalarial applications ( ). Structure-activity relationship (SAR) studies suggest that electron-donating groups (e.g., methyl) on the benzyl ring increase metabolic stability, while electron-withdrawing groups (e.g., Cl) may enhance target binding. Compare with tert-butyl derivatives ( ) to assess steric effects .

Q. What chromatographic methods resolve trace impurities in this compound, and how are they validated?

• Methodological Answer : Use UPLC with a BEH C18 column (1.7 µm particles) and 0.1% formic acid in water/acetonitrile gradients. Validate via:

• Linearity : R² >0.99 for calibration curves (1–100 µg/mL).
• LOQ/LOD : Limit of quantification ≤0.1%.
• Repeatability : %RSD <2% for retention times. achieved 99.69% LCMS purity using similar methods .